Cas no 188560-00-1 (13-O-Acetylglanduline)
13-O-Acetylglanduline structure
Product Name:13-O-Acetylglanduline
CAS No:188560-00-1
MF:C29H39NO9
MW:545.621269464493
CID:6765738
Update Time:2024-03-03
13-O-Acetylglanduline Chemical and Physical Properties
Names and Identifiers
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- Glanduline 13-acetate
- 13-O-Acetylglanduline
-
- Inchi: 1S/C29H39NO9/c1-7-12(2)23(34)39-17-10-27-19-16-9-26-8-13(3)18(20(33)29(26,27)36)22(38-15(5)32)28(26,35)24(27)30(16)11-25(19,6)21(17)37-14(4)31/h12,16-22,24,33,35-36H,3,7-11H2,1-2,4-6H3/t12-,16+,17-,18-,19-,20-,21-,22+,24+,25-,26+,27-,28+,29+/m1/s1
- InChI Key: FMHMIHWYLHPMBU-QWUKKUJLSA-N
- SMILES: [C@H]1(C[C@@]23[C@H]4[C@@]5([C@]6(CC(=C)[C@H]([C@H]([C@@]26O)O)[C@@H]5OC(C)=O)C[C@H]2[C@@H]3[C@](CN24)(C)[C@@H]1OC(C)=O)O)OC([C@@H](CC)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- XLogP3: 0.905
13-O-Acetylglanduline Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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